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Compound of Interest

Compound Name: OTNE - 13C3

Cat. No.: B1165021 Get Quote

Essential Safety and Handling of OTNE-13C3
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for OTNE-13C3, a ¹³C labeled version of Octahydro-

tetramethyl-naphthalenyl-ethanone (OTNE). The guidance provided is based on the safety data

for the parent compound OTNE, also known by trade names such as Iso E Super®.

Personal Protective Equipment (PPE)
When handling OTNE-13C3, it is crucial to use appropriate personal protective equipment to

prevent skin and eye contact, as well as inhalation. The following table summarizes the

recommended PPE.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Hands Chemical-resistant gloves

Wear compatible chemical-

resistant gloves. Nitrile gloves

provide good short-term

protection, but always consult

the glove manufacturer's

resistance guide for the

specific chemical.[1]

Eyes/Face
Safety glasses or goggles,

Face shield

Use safety glasses with side

shields or chemical safety

goggles.[2] A face shield may

be necessary for splash

protection.[1]

Body
Protective clothing, Laboratory

coat

Wear appropriate protective

clothing to prevent skin

exposure.[1] A lab coat should

be worn over personal

clothing.

Respiratory Respirator (if necessary)

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or for

spill cleanup.[1]

Health Hazard Information
OTNE is classified as a skin irritant and may cause an allergic skin reaction. It is also

considered very toxic to aquatic life with long-lasting effects.[1][3]
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Hazard Classification Precautionary Statement

Skin Irritation Category 2 Causes skin irritation.[1]

Skin Sensitization Category 1B
May cause an allergic skin

reaction.[1]

Aquatic Hazard (Acute) Category 1 Very toxic to aquatic life.[1]

Aquatic Hazard (Chronic) Category 1
Very toxic to aquatic life with

long lasting effects.[1]

Experimental Protocols: Handling and Disposal
Handling:

Engineering Controls: Work in a well-ventilated area. Mechanical exhaust may be required. A

safety shower and eyewash station should be readily available.[1]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1] Do not ingest or

inhale.[1] Wash hands thoroughly after handling.[1] Remove contaminated clothing and wash

it before reuse.[1]

First Aid Measures:

If on Skin: Wash with plenty of soap and water.[1] If skin irritation or a rash occurs, seek

medical advice.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.

If Inhaled: Move the person to fresh air.

If Swallowed: Rinse mouth with water. Do not induce vomiting.[4]

Spill Procedures:

Ensure adequate ventilation and remove all sources of ignition.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FE22635_5000_EN.pdf
https://www.chemicalbook.com/msds/54464-57-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate personal protective equipment, including respiratory protection if

necessary.

Absorb the spill with an inert material (e.g., sand, earth).

Collect the absorbed material in a suitable, closed container for disposal.[4]

Clean the contaminated area thoroughly.

Disposal:

Dispose of OTNE-13C3 and its containers in accordance with local, regional, and national

regulations.

Do not allow the chemical to enter drains or surface water due to its toxicity to aquatic life.[1]

Waste should be collected in closed, suitable containers and disposed of by a licensed waste

disposal company.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of OTNE-13C3, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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